Cas no 324525-94-2 ((2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide)

• Product Name: (2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide
• CAS No: 324525-94-2
• MF: C₂₇H₂₆N₄O₃
• MW: 454.520346164703
• CID: 6407631
• PubChem ID: 6144934
• Update Time: 2025-07-08

(2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide
• (E)-2-(2-benzoylhydrazono)-7-(diethylamino)-N-phenyl-2H-chromene-3-carboxamide
• Benzoic acid, 2-[7-(diethylamino)-3-[(phenylamino)carbonyl]-2H-1-benzopyran-2-ylidene]hydrazide
• F0190-0266
• 324525-94-2
• (2E)-2-(benzoylhydrazinylidene)-7-(diethylamino)-N-phenylchromene-3-carboxamide
• (2E)-7-(diethylamino)-N-phenyl-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide
• AKOS024574949

• Inchi： 1S/C27H26N4O3/c1-3-31(4-2)22-16-15-20-17-23(26(33)28-21-13-9-6-10-14-21)27(34-24(20)18-22)30-29-25(32)19-11-7-5-8-12-19/h5-18H,3-4H2,1-2H3,(H,28,33)(H,29,32)/b30-27+
• InChI Key： PUSHQGOGZOAKSC-KDJFERLWSA-N
• SMILES： O1/C(/C(C(NC2C=CC=CC=2)=O)=CC2C=CC(=CC1=2)N(CC)CC)=N/NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 454.20049070g/mol
• Monoisotopic Mass: 454.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 9.44±0.40(Predicted)

Additional information on (2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide

Comprehensive Analysis of (2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide (CAS No. 324525-94-2)

The compound (2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide, identified by its CAS No. 324525-94-2, is a sophisticated organic molecule with significant potential in various scientific and industrial applications. This chromene derivative is characterized by its unique structural features, including a diethylamino group, a phenylformamido moiety, and a carboxamide functionality. These attributes make it a subject of interest in fields such as medicinal chemistry, material science, and pharmaceutical research.

In recent years, the demand for chromene-based compounds has surged due to their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Researchers are particularly intrigued by the (2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide structure, as it exhibits promising photophysical properties, making it a candidate for fluorescent probes and sensor applications. Its ability to interact with biological systems has also sparked interest in drug discovery and targeted therapy.

The synthesis of CAS No. 324525-94-2 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring its suitability for research and development. The growing popularity of green chemistry has also led to explorations of eco-friendly synthesis routes for this molecule, aligning with global sustainability goals.

From an industrial perspective, (2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide is being investigated for its potential in advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). Its electron-donating and electron-accepting groups contribute to its tunable electronic properties, which are critical for optoelectronic devices. This aligns with the current trend of developing energy-efficient technologies and smart materials.

In the context of healthcare innovation, this compound is being studied for its role in precision medicine and theranostics. Its structural versatility allows for modifications that can enhance bioavailability and target specificity, addressing challenges in drug delivery. With the rise of personalized medicine, molecules like CAS No. 324525-94-2 are gaining traction as potential biomarkers or therapeutic agents.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of (2E)-7-(diethylamino)-N-phenyl-2-(phenylformamido)imino-2H-chromene-3-carboxamide is crucial. Computational tools such as molecular docking and QSAR modeling are increasingly used to predict its interactions and optimize its performance. This approach is particularly relevant in the era of AI-driven drug discovery, where machine learning algorithms accelerate the identification of promising compounds.

In summary, CAS No. 324525-94-2 represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from biomedical research to cutting-edge technology, underscore its importance in modern science. As advancements in synthetic methodologies and analytical techniques continue, the potential of this compound is expected to expand, offering new opportunities for innovation and discovery.